Cas no 1806840-56-1 (6-Amino-2-(aminomethyl)-4-chloro-3-(difluoromethyl)pyridine)

• Product Name: 6-Amino-2-(aminomethyl)-4-chloro-3-(difluoromethyl)pyridine
• CAS No: 1806840-56-1
• MF: C₇H₈ClF₂N₃
• MW: 207.608326911926
• CID: 4811231
• Update Time: 2025-06-07

6-Amino-2-(aminomethyl)-4-chloro-3-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 6-Amino-2-(aminomethyl)-4-chloro-3-(difluoromethyl)pyridine

• Inchi： 1S/C7H8ClF2N3/c8-3-1-5(12)13-4(2-11)6(3)7(9)10/h1,7H,2,11H2,(H2,12,13)
• InChI Key： OXPOHRQNSJQHTH-UHFFFAOYSA-N
• SMILES： ClC1C=C(N)N=C(CN)C=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• XLogP3: 0.6
• Topological Polar Surface Area: 64.9

Additional information on 6-Amino-2-(aminomethyl)-4-chloro-3-(difluoromethyl)pyridine

6-Amino-2-(aminomethyl)-4-chloro-3-(difluoromethyl)pyridine: An Overview of a Promising Compound (CAS No. 1806840-56-1)

6-Amino-2-(aminomethyl)-4-chloro-3-(difluoromethyl)pyridine (CAS No. 1806840-56-1) is a versatile and structurally unique compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its complex molecular structure, holds potential applications in various therapeutic areas, including but not limited to, the development of novel drugs for the treatment of neurological disorders, cancer, and inflammatory diseases.

The molecular formula of 6-Amino-2-(aminomethyl)-4-chloro-3-(difluoromethyl)pyridine is C₉H₁₀ClF₂N₃, with a molecular weight of approximately 237.64 g/mol. The presence of multiple functional groups, such as amino, chloro, and difluoromethyl moieties, imparts unique chemical and biological properties to this compound. These functional groups contribute to its high reactivity and potential for forming stable complexes with various biological targets.

In recent years, the study of 6-Amino-2-(aminomethyl)-4-chloro-3-(difluoromethyl)pyridine has been driven by its potential as a lead compound in drug discovery. Research has shown that this compound exhibits significant activity against a range of biological targets, including enzymes, receptors, and ion channels. For instance, studies have demonstrated that 6-Amino-2-(aminomethyl)-4-chloro-3-(difluoromethyl)pyridine can modulate the activity of specific enzymes involved in neurotransmitter metabolism, making it a promising candidate for the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.

Beyond its neurological applications, 6-Amino-2-(aminomethyl)-4-chloro-3-(difluoromethyl)pyridine has also shown promise in cancer research. Preclinical studies have indicated that this compound can inhibit the growth of various cancer cell lines by interfering with key signaling pathways involved in cell proliferation and survival. Specifically, it has been shown to target and inhibit the activity of certain kinases that are overexpressed in many types of cancer, thereby offering a potential therapeutic strategy for cancer treatment.

In addition to its direct biological activities, 6-Amino-2-(aminomethyl)-4-chloro-3-(difluoromethyl)pyridine has been explored as a scaffold for the design and synthesis of more potent and selective analogs. Chemists have utilized this compound as a starting point to introduce various functional groups and modifications that enhance its pharmacological properties. For example, recent studies have focused on optimizing the lipophilicity and solubility of 6-Amino-2-(aminomethyl)-4-chloro-3-(difluoromethyl)pyridine-based derivatives to improve their bioavailability and reduce potential side effects.

The synthesis of 6-Amino-2-(aminomethyl)-4-chloro-3-(difluoromethyl)pyridine involves several well-established chemical reactions. One common approach is to start with 4-chloro-3-difluoromethylnicotinonitrile and sequentially introduce the amino and aminomethyl groups through selective functionalization steps. This synthetic route allows for the preparation of high-purity compounds with well-defined structures, which is crucial for their use in biological assays and clinical trials.

The safety profile of 6-Amino-2-(aminomethyl)-4-chloro-3-(difluoromethyl)pyridine is an important consideration in its development as a therapeutic agent. Preclinical toxicology studies have shown that this compound exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. However, further investigations are needed to fully understand its long-term safety and potential interactions with other drugs.

In conclusion, 6-Amino-2-(aminomethyl)-4-chloro-3-(difluoromethyl)pyridine (CAS No. 1806840-56-1) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for the development of novel drugs targeting neurological disorders, cancer, and other diseases. Ongoing research continues to explore its full potential and optimize its properties for clinical use.